Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-

• IUPAC Name: 1-(1-methyltriazol-4-yl)ethanone
• InChI: InChI=1S/C5H7N3O/c1-4(9)5-3-8(2)7-6-5/h3H,1-2H3
• InChI Key: CXWKYVZGMHELSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=N1)C
• Molecular Formula: C5H7N3O
• DSSTOX Substance ID: DTXSID60443919
• Molecular Weight: 125.13 g/mol
• CAS RN: 128979-26-0

Description

Synthesis Analysis

The synthesis of 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethanone derivatives involves cycloaddition reactions and nucleophilic substitutions. In one study, derivatives of 1,2,3-triazole were obtained by the cycloaddition of arylazides to acetylacetone . Another approach described the synthesis of oxime derivatives by reacting 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with hydroxylamine hydrochloride in dry ethanol, yielding an 86% yield of the oxime product . Additionally, a method for preparing 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one via nucleophilic substitution was reported, which is a key intermediate for the synthesis of prothioconazole, an agricultural fungicide .

Molecular Structure Analysis

The molecular structures of the synthesized compounds were characterized using various spectroscopic techniques. Nuclear magnetic resonance spectroscopy, single crystal X-ray, and elemental analysis were employed to confirm the structure of a new heterocycle, (E)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one oxime . In another study, the structures of novel 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives were determined by IR and (1)H NMR spectroscopy and HRMS, with one compound's structure established by X-ray crystallography .

Chemical Reactions Analysis

The chemical reactivity of the 1,2,3-triazole derivatives was explored through various transformations. For instance, 1-[5-methyl-1-(R-phenyl)-1H-1,2,3-triazol-4-yl]ethanones were found to readily transform into acetic acids by the Wilgerodt-Kindler method . Additionally, the reaction of a triazole derivative with 5-phenyl-4-amino-4H-1,2,4-triazol-3-thiol afforded a thiadiazole compound .

Physical and Chemical Properties Analysis

The optical properties of the synthesized compounds were investigated, revealing that the novel 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives display similar absorptions ranging from 300 to 500 nm and maximal emission bands at about 566 nm in ethanol and dichloromethane. The intensity of fluorescence and maximal emission bands were found to be dependent on the groups bonded to the triazole rings . The high yield and purity of the synthesized 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one, along with its characterization by GC-MS, IR, 1H NMR, and 13C NMR, indicate its suitability for industrial application .

Scientific Research Applications

Synthesis and Chemical Transformations

• Ethanone derivatives have been synthesized through cycloaddition of arylazides to acetylacetone, yielding various 1,2,3-triazole derivatives with potential applications in chemical synthesis (Pokhodylo et al., 2009).

Corrosion Inhibition

• The compound has been identified as a successful corrosion inhibitor for mild steel in hydrochloric acid, showing high inhibition efficiency and providing insights into the relationship between molecular structure and inhibitive performance (Jawad et al., 2020).

Antimicrobial Activity

• Certain 1,2,3-triazole derivatives, including Ethanone, have been synthesized and tested for their antimicrobial activities, contributing to the field of medicinal chemistry (Holla et al., 2005).

Potential Antiviral Applications

• In the context of COVID-19, Ethanone derivatives have been explored for their potential antiviral activity against the coronavirus through inhibition of the main coronavirus protease (Rashdan et al., 2021).

Chemical Synthesis Methods

• The compound has been used in the comparison of synthetic routes for fully substituted (1H-1,2,3-triazol-4-yl)acetic acids, contributing to the development of efficient methods for drug discovery (Pokhodylo et al., 2021).

Selective Synthesis Applications

• It has been used in the selective synthesis of functionally substituted 1,2,3-triazoles, indicating its utility in fine-tuning chemical properties for specific applications (Golobokova et al., 2020).

Cytotoxic and Docking Studies

• The compound's derivatives have been synthesized and analyzed for their cytotoxic properties and interactions with proteins, offering potential insights for pharmacokinetic applications (Govindhan et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,3-triazole derivatives, have been shown to interact with various biological targets .

Mode of Action

It’s worth noting that triazole derivatives have been reported to exhibit a range of biological activities, including antifungal, antibacterial, and anticancer effects. The mode of action of these compounds often involves interactions with cellular targets, leading to changes in cellular processes .

Biochemical Pathways

For instance, some triazole derivatives have been found to inhibit tubulin polymerization , which is a crucial process in cell division .

Result of Action

Related compounds have been shown to exhibit cytotoxic effects against various cancer cell lines . These effects are often the result of the compound’s interaction with its cellular targets and its impact on biochemical pathways .

Future Directions

The future directions in the research of triazole compounds include the design and synthesis of novel triazole derivatives with improved biological activities. Additionally, further investigation on absorption, distribution, metabolism, excretion, and toxicity (ADMET) of these compounds is suggested.